Cas no 2174008-12-7 (ethyl 2,2-dimethyl-4-sulfobutanoate)

• Product Name: ethyl 2,2-dimethyl-4-sulfobutanoate
• CAS No: 2174008-12-7
• MF: C₈H₁₅ClO₄S
• MW: 242.720300912857
• CID: 6429542
• PubChem ID: 137951661
• Update Time: 2025-10-28

ethyl 2,2-dimethyl-4-sulfobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-dimethyl-4-sulfobutanoate
• EN300-1692422
• Ethyl 4-chlorosulfonyl-2,2-dimethylbutanoate
• 2174008-12-7
• Butanoic acid, 4-(chlorosulfonyl)-2,2-dimethyl-, ethyl ester

• Inchi： 1S/C8H15ClO4S/c1-4-13-7(10)8(2,3)5-6-14(9,11)12/h4-6H2,1-3H3
• InChI Key： QUHRMJVKOZDJHL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)(C)CCS(Cl)(=O)=O

Computed Properties

• Exact Mass: 242.0379578g/mol
• Monoisotopic Mass: 242.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 300.0±23.0 °C(Predicted)

Additional information on ethyl 2,2-dimethyl-4-sulfobutanoate

Introduction to Ethyl 2,2-dimethyl-4-sulfobutanoate (CAS No. 2174008-12-7)

Ethyl 2,2-dimethyl-4-sulfobutanoate, identified by its CAS number 2174008-12-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique sulfobutyrate ester structure, exhibits a range of properties that make it particularly valuable in various applications, including drug formulation, biochemical research, and industrial processes.

The molecular structure of ethyl 2,2-dimethyl-4-sulfobutanoate consists of a butanoic acid backbone modified with a sulfonic acid group at the fourth carbon position, followed by esterification with ethanol. This configuration imparts both hydrophilic and lipophilic characteristics to the molecule, making it an excellent candidate for solubilizing and stabilizing hydrophobic compounds in pharmaceutical formulations. The presence of the sulfonic acid group also enhances its solubility in water, which is crucial for applications requiring aqueous solutions.

In recent years, ethyl 2,2-dimethyl-4-sulfobutanoate has been extensively studied for its potential applications in drug development. Its ability to act as a surfactant and stabilizer has been explored in the formulation of protein-based therapeutics and nucleic acid analogs. For instance, researchers have utilized this compound to improve the bioavailability of peptide drugs by enhancing their solubility and preventing aggregation. Additionally, its role in enhancing the stability of mRNA vaccines has been a focal point of interest, particularly in the context of COVID-19 vaccine development.

The compound's unique chemical properties have also led to its investigation in the field of biomaterials. Studies have demonstrated that ethyl 2,2-dimethyl-4-sulfobutanoate can be incorporated into hydrogel matrices to improve their mechanical strength and hydration properties. This has significant implications for tissue engineering applications, where such materials are used to support cell growth and tissue regeneration. The sulfonic acid group's ability to form hydrogen bonds with water molecules contributes to the hydrogel's ability to maintain moisture and promote cellular adhesion.

Furthermore, ethyl 2,2-dimethyl-4-sulfobutanoate has shown promise in the realm of chemical synthesis as a reaction medium or intermediate. Its dual functionality as both an acid derivative and an ester allows it to participate in various organic transformations, including esterification, sulfonation, and polymerization reactions. This versatility makes it a valuable reagent in synthetic chemistry labs where precise control over reaction conditions is essential.

The pharmaceutical industry has also explored the use of ethyl 2,2-dimethyl-4-sulfobutanoate as a flavoring agent and fragrance enhancer. Its sulfonic acid moiety contributes to its characteristic odor profile, which can be tailored for use in food additives and cosmetic products. Research indicates that this compound can mask unpleasant tastes or smells in formulations while enhancing overall sensory appeal.

In conclusion, ethyl 2,2-dimethyl-4-sulfobutanoate (CAS No. 2174008-12-7) is a multifaceted compound with a wide array of applications spanning pharmaceuticals, biomaterials, and chemical synthesis. Its unique structural features enable it to serve as an effective surfactant, stabilizer, and reaction medium across multiple industries. As research continues to uncover new uses for this compound, its importance in advancing scientific and industrial applications is likely to grow even further.